Cas no 33768-87-5 (1-(4-Methylpiperazin-1-yl)-3-(2-naphthyloxy)propan-2-ol)

• Product Name: 1-(4-Methylpiperazin-1-yl)-3-(2-naphthyloxy)propan-2-ol
• CAS No: 33768-87-5
• MF: C₁₈H₂₄N₂O₂
• MW: 300.395364761353
• MDL: MFCD00808272
• CID: 5175556
• PubChem ID: 2769831
• Update Time: 2025-06-11

1-(4-Methylpiperazin-1-yl)-3-(2-naphthyloxy)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineethanol, 4-methyl-α-[(2-naphthalenyloxy)methyl]-
• TimTec1_000672
• Oprea1_206461
• Oprea1_323733
• 1-(4-methylpiperazin-1-yl)-3-(naphthalen-2-yloxy)propan-2-ol
• 1-(4-methylpiperazin-1-yl)-3-(2-naphthyloxy)propan-2-ol
• 4-Methyl-alpha-[(2-naphthalenyloxy)methyl]-1-piperazineethanol
• 1-(4-Methylpiperazin-1-yl)-3-(2-naphthyloxy)propan-2-ol

• MDL： MFCD00808272
• Inchi： 1S/C18H24N2O2/c1-19-8-10-20(11-9-19)13-17(21)14-22-18-7-6-15-4-2-3-5-16(15)12-18/h2-7,12,17,21H,8-11,13-14H2,1H3
• InChI Key： IQVDTBJFULZDHI-UHFFFAOYSA-N
• SMILES： OC(COC1C=CC2C=CC=CC=2C=1)CN1CCN(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 331
• XLogP3: 2.4
• Topological Polar Surface Area: 35.9

Additional information on 1-(4-Methylpiperazin-1-yl)-3-(2-naphthyloxy)propan-2-ol

Professional Introduction to 1-(4-Methylpiperazin-1-yl)-3-(2-naphthyloxy)propan-2-ol (CAS No. 33768-87-5)

1-(4-Methylpiperazin-1-yl)-3-(2-naphthyloxy)propan-2-ol, a compound with the chemical identifier CAS No. 33768-87-5, represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both piperazine and naphthyl moieties in its molecular structure suggests a rich chemical diversity that can be exploited for pharmacological purposes.

The compound’s structure, featuring a 4-methylpiperazin-1-yl substituent and a 2-naphthyloxy group, positions it as a promising candidate for further investigation in drug discovery. Piperazine derivatives are well-documented for their role in various biological processes, often serving as key pharmacophores in drugs targeting neurological and cardiovascular disorders. The incorporation of a naphthyl group into the molecular scaffold introduces additional complexity, potentially enhancing binding affinity and selectivity in biological targets.

In recent years, there has been growing interest in the development of molecules that combine multiple pharmacophoric elements to achieve synergistic therapeutic effects. The combination of a piperazine moiety with an aromatic oxygenated side chain, as seen in 1-(4-Methylpiperazin-1-yl)-3-(2-naphthyloxy)propan-2-ol, aligns with this trend. Such structural motifs have been explored in the design of drugs targeting central nervous system (CNS) disorders, where modulation of neurotransmitter systems is crucial.

One of the most compelling aspects of this compound is its potential to interact with multiple biological targets. The 4-methylpiperazin-1-yl group is known to exhibit interactions with serotonin and dopamine receptors, making it a valuable component in the development of antidepressants and antipsychotics. Meanwhile, the 2-naphthyloxy moiety can contribute to binding interactions with other receptor systems, such as those involved in pain modulation and inflammation.

The synthesis and characterization of 1-(4-Methylpiperazin-1-yl)-3-(2-naphthyloxy)propan-2-ol have been subjects of extensive research. Advanced synthetic methodologies have been employed to optimize the yield and purity of this compound, ensuring that it meets the stringent requirements for preclinical and clinical studies. Techniques such as multi-step organic synthesis, followed by purification via column chromatography or recrystallization, have been instrumental in achieving high-quality samples.

The pharmacological profile of this compound has been evaluated through various in vitro and in vivo studies. Initial findings suggest that it exhibits moderate affinity for certain neurotransmitter receptors, which could translate into therapeutic benefits for conditions such as depression, anxiety, and chronic pain. Additionally, its structural features may contribute to favorable pharmacokinetic properties, including good solubility and bioavailability.

In the context of current research trends, 1-(4-Methylpiperazin-1-yl)-3-(2-naphthyloxy)propan-2-ol stands out as a compound with multifaceted potential. The integration of computational chemistry and high-throughput screening techniques has accelerated the process of identifying promising drug candidates like this one. By leveraging these tools, researchers can rapidly assess the binding affinity and selectivity of the compound against various biological targets, thereby streamlining the drug discovery pipeline.

The future directions for research on this compound include further exploration of its pharmacological effects and potential therapeutic applications. Investigating its interactions with specific enzymes and receptors will provide deeper insights into its mechanism of action. Additionally, preclinical studies involving animal models will be essential to evaluate its safety profile and efficacy before moving into human clinical trials.

The development of novel pharmaceuticals relies heavily on the discovery and optimization of compounds with unique structural features. 1-(4-Methylpiperazin-1-yl)-3-(2-naphthyloxy)propan-2-ol exemplifies how combining different pharmacophoric elements can lead to innovative therapeutic agents. As research continues to uncover new biological targets and mechanisms, compounds like this one will play a crucial role in addressing unmet medical needs across various therapeutic areas.